![molecular formula C13H16ClF3N2OS B6269786 rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine hydrochloride, trans CAS No. 2418594-84-8](/img/no-structure.png)
rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine hydrochloride, trans
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Overview
Description
Rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine hydrochloride, trans is a useful research compound. Its molecular formula is C13H16ClF3N2OS and its molecular weight is 340.8. The purity is usually 79.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine hydrochloride, trans involves the synthesis of the key intermediate, 3-cyclopropylthiophene-2-carboxylic acid, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "2-bromocyclopropane", "thiophene-2-carboxylic acid", "trifluoromethylamine", "sodium hydride", "ethyl acetate", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "magnesium", "iodine", "N,N-dimethylformamide", "triethylamine", "4-pyrrolidinone" ], "Reaction": [ "Step 1: Synthesis of 3-cyclopropylthiophene-2-carboxylic acid", "a. React 2-bromocyclopropane with thiophene-2-carboxylic acid in the presence of magnesium and iodine to obtain 3-cyclopropylthiophene-2-carboxylic acid.", "Step 2: Synthesis of rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine", "a. React 3-cyclopropylthiophene-2-carboxylic acid with trifluoromethylamine in the presence of N,N-dimethylformamide and triethylamine to obtain 3-cyclopropylthiophene-2-carbonyl trifluoromethylamide.", "b. React 3-cyclopropylthiophene-2-carbonyl trifluoromethylamide with 4-pyrrolidinone in the presence of sodium hydride and ethyl acetate to obtain rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine.", "Step 3: Synthesis of rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine hydrochloride, trans", "a. React rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine with hydrochloric acid in diethyl ether to obtain rac-(3R,4S)-1-(3-cyclopropylthiophene-2-carbonyl)-4-(trifluoromethyl)pyrrolidin-3-amine hydrochloride, trans." ] } | |
2418594-84-8 | |
Molecular Formula |
C13H16ClF3N2OS |
Molecular Weight |
340.8 |
Purity |
79 |
Origin of Product |
United States |
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